Cas no 2803860-17-3 (4-[[1-(2,2,2-Trifluoroacetyl)-3-pyrrolidinyl]oxy]benzoic acid)

• Product Name: 4-[[1-(2,2,2-Trifluoroacetyl)-3-pyrrolidinyl]oxy]benzoic acid
• CAS No: 2803860-17-3
• MF: C₁₃H₁₂F₃NO₄
• MW: 303.233894348145
• CID: 6072034
• Update Time: 2025-09-28

4-[[1-(2,2,2-Trifluoroacetyl)-3-pyrrolidinyl]oxy]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[[1-(2,2,2-Trifluoroacetyl)-3-pyrrolidinyl]oxy]benzoic acid

• Inchi： 1S/C13H12F3NO4/c14-13(15,16)12(20)17-6-5-10(7-17)21-9-3-1-8(2-4-9)11(18)19/h1-4,10H,5-7H2,(H,18,19)
• InChI Key： PRZAXPYJLQGZKR-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(OC2CCN(C(C(F)(F)F)=O)C2)C=C1

Experimental Properties

• Density: 1.447±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 477.4±45.0 °C(Predicted)
• pka: 4.43±0.10(Predicted)

Additional information on 4-[[1-(2,2,2-Trifluoroacetyl)-3-pyrrolidinyl]oxy]benzoic acid

4-[[1-(2,2,2-Trifluoroacetyl)-3-pyrrolidinyl]oxy]benzoic Acid: A Comprehensive Overview

4-[[1-(2,2,2-Trifluoroacetyl)-3-pyrrolidinyl]oxy]benzoic acid, also known by its CAS registry number CAS No. 2803860-17-3, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a benzoic acid moiety with a trifluoroacetyl-substituted pyrrolidine ring. The presence of the trifluoroacetyl group introduces interesting electronic and steric properties, making this compound a subject of interest in both academic and industrial research.

The synthesis of 4-[[1-(2,2,2-Trifluoroacetyl)-3-pyrrolidinyl]oxy]benzoic acid typically involves multi-step organic reactions. One common approach is the nucleophilic substitution of a suitable benzyl bromide derivative with a pyrrolidine ring that has been appropriately functionalized with the trifluoroacetyl group. This process requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods and green chemistry have further enhanced the efficiency of such syntheses.

The structural features of this compound make it particularly suitable for applications in drug design. The benzoic acid group is known for its ability to form hydrogen bonds, which is crucial in molecular recognition processes. Meanwhile, the trifluoroacetyl-substituted pyrrolidine ring contributes to the compound's lipophilicity and stability. These properties are highly desirable in pharmaceutical agents targeting specific biological pathways.

Recent studies have explored the potential of 4-[[1-(2,2,2-Trifluoroacetyl)-3-pyrrolidinyl]oxy]benzoic acid as a lead compound in the development of new drugs for treating various diseases. For instance, researchers have investigated its role as an inhibitor of certain enzymes involved in metabolic disorders. The compound's ability to modulate enzyme activity without causing significant toxicity makes it a promising candidate for further preclinical studies.

In addition to its pharmaceutical applications, this compound has also been studied for its potential use in materials science. Its unique electronic properties make it a candidate for applications in organic electronics and optoelectronics. Researchers have explored its ability to form self-assembled monolayers on surfaces, which could be useful in the development of advanced sensors or electronic devices.

The environmental impact of 4-[[1-(2,2,2-Trifluoroacetyl)-3-pyrrolidinyl]oxy]benzoic acid has also been a topic of recent research. Studies have examined its biodegradation pathways under various environmental conditions to assess its potential risks to ecosystems. These studies are crucial for ensuring that any industrial applications of this compound are sustainable and environmentally friendly.

In conclusion, 4-[[1-(2,2,2-Trifluoroacetyl)-3-pyrrolidinyl]oxy]benzoic acid, with its unique structure and versatile properties, continues to be an area of active research across multiple disciplines. Its potential applications span from drug development to materials science, making it a valuable compound for both academic and industrial pursuits.